Cas no 1014775-44-0 (2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide)

• Product Name: 2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide
• CAS No: 1014775-44-0
• MF: C₁₉H₁₈BrNO₅
• MW: 420.253924846649
• CID: 6072405
• PubChem ID: 18224631
• Update Time: 2025-05-21

2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Z96129841
• EN300-1194131
• 1014775-44-0
• 2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide
• 2-(4-bromo-2-formylphenoxy)-N-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]-N-methylacetamide
• AKOS001106024

• Inchi： 1S/C19H18BrNO5/c1-21(10-13-2-4-17-18(8-13)25-7-6-24-17)19(23)12-26-16-5-3-15(20)9-14(16)11-22/h2-5,8-9,11H,6-7,10,12H2,1H3
• InChI Key： HEPHBHMAHKGPRO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OCC(N(C)CC1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 419.03684g/mol
• Monoisotopic Mass: 419.03684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.1Ų

Additional information on 2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide

2-(4-Bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide: A Comprehensive Overview

The compound with CAS No. 1014775-44-0, known as 2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. The long-tail keywords such as "bromo-substituted phenoxy group" and "benzodioxin derivative" highlight its unique chemical features.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic techniques to optimize its production, ensuring high purity and stability. The molecule's structure incorporates a phenoxy group with a bromine substituent at the 4-position and a formyl group at the 2-position. This arrangement imparts unique electronic properties, making it a valuable substrate for further functionalization.

The benzodioxin ring in the molecule serves as a versatile platform for exploring various chemical reactions. Its presence enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications. Recent findings suggest that this compound exhibits promising activity in preclinical models, particularly in anti-inflammatory and anti-cancer assays.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. By replacing certain functional groups with structurally similar alternatives, researchers can modulate its pharmacokinetic properties without significantly altering its therapeutic potential. This approach has been instrumental in designing more effective drug candidates.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound. Molecular docking studies reveal that it binds effectively to key protein targets associated with chronic diseases. These insights are paving the way for its use in developing novel therapeutic agents.

In conclusion, 2-(4-bromo-2-formylphenoxy)-N-(2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-N-methylacetamide represents a significant advancement in organic synthesis and drug discovery. Its unique structure and promising biological activities position it as a valuable asset in the pursuit of innovative medical solutions.